Lithium 2-(dimethylamino)-2-(pyridin-2-yl)acetate
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Description
Lithium 2-(dimethylamino)-2-(pyridin-2-yl)acetate is a useful research compound. Its molecular formula is C9H11LiN2O2 and its molecular weight is 186.14. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
The compound's synthesis and reactivity have been a subject of investigation, showcasing its potential in forming complexes with various metals. For instance, research on the synthesis and reactivity of bis(alkoxysilylamido)yttrium eta(2)-pyridyl and eta(2)-alpha-picolyl compounds highlights the C-H activation of pyridine and its derivatives, leading to the formation of complexes with yttrium through an eta(3)-aza-allylic fashion. These findings suggest avenues for exploring the reactivity of Lithium 2-(dimethylamino)-2-(pyridin-2-yl)acetate with transition metals, offering insights into its potential applications in catalysis and material science (Duchateau et al., 1997).
Complex Formation with Metals
The ability of this compound to form complexes with metals is of particular interest. Studies on metal (Mg, Fe, Co, Zr, and Ti) complexes derived from aminosilyl substituted aminopyridinato ligand reveal the formation of dinuclear complexes with trigonal bipyramidal geometries, where the compound acts as a bimetallic bridging aminopyridinato moiety. These findings open up possibilities for its use in ethylene polymerization and highlight its potential as a ligand in metal-organic frameworks (MOFs) and catalyst design (Xin‐E Duan et al., 2012).
Photophysical Applications
The exploration of cyclopalladated complexes of 4-aryl-2,1,3-benzothiadiazoles, where this compound could potentially serve as a ligand, demonstrates the compound's relevance in developing new emitters for solution-based applications at room temperature. These complexes exhibit significant absorption and fluorescence emission, suggesting potential applications in optoelectronics and as active components in light-emitting devices (Mancilha et al., 2011).
Properties
IUPAC Name |
lithium;2-(dimethylamino)-2-pyridin-2-ylacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2.Li/c1-11(2)8(9(12)13)7-5-3-4-6-10-7;/h3-6,8H,1-2H3,(H,12,13);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSENIOYDNVLKNW-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].CN(C)C(C1=CC=CC=N1)C(=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11LiN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.